Cas no 1071204-32-4 (Benzaldehyde, 4-(1H-imidazol-1-yl)-2-nitro-)

• Product Name: Benzaldehyde, 4-(1H-imidazol-1-yl)-2-nitro-
• CAS No: 1071204-32-4
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 832237
• Update Time: 2026-04-29

Benzaldehyde, 4-(1H-imidazol-1-yl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1H-imidazol-1-yl)-2-nitro-
• 4-(1H-imidazol-1-yl)-2-nitroBenzaldehyde

• Inchi： InChI=1S/C10H7N3O3/c14-6-8-1-2-9(5-10(8)13(15)16)12-4-3-11-7-12/h1-7H
• InChI Key： WCYRXVMGXNYTNF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1C=O)[N+](=O)[O-])N2C=CN=C2

Computed Properties

• Exact Mass: 217.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.71000
• LogP: 2.11620